1-(3-fluorobenzyl)-4-(3-methylbutanoyl)piperazine
Overview
Description
1-(3-fluorobenzyl)-4-(3-methylbutanoyl)piperazine, also known as LBT-999, is a chemical compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential use as a therapeutic agent in various medical conditions.
Mechanism of Action
The exact mechanism of action of 1-(3-fluorobenzyl)-4-(3-methylbutanoyl)piperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist. It may also have an effect on the GABAergic system.
Biochemical and Physiological Effects
This compound has been shown to increase the levels of serotonin in the brain, which is believed to be responsible for its anxiolytic and antidepressant effects. It has also been shown to decrease the levels of glutamate, which may contribute to its antiepileptic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(3-fluorobenzyl)-4-(3-methylbutanoyl)piperazine is that it has been shown to have a low toxicity profile in animal models. However, its effectiveness in humans is still unknown. One of the limitations of using this compound in lab experiments is that it is a relatively new compound and there is limited research available on its use.
Future Directions
There are several future directions for research on 1-(3-fluorobenzyl)-4-(3-methylbutanoyl)piperazine. One area of interest is its potential use in the treatment of anxiety and depression in humans. Another area of interest is its potential use in the treatment of neuropathic pain and epilepsy. Further research is needed to determine the safety and effectiveness of this compound in humans. Additionally, more research is needed to understand the exact mechanism of action of this compound and its effects on other neurotransmitter systems.
Synthesis Methods
The synthesis of 1-(3-fluorobenzyl)-4-(3-methylbutanoyl)piperazine involves the reaction of 3-fluorobenzylamine with 3-methylbutanoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with piperazine to yield this compound. The overall yield of this process is around 60%.
Scientific Research Applications
1-(3-fluorobenzyl)-4-(3-methylbutanoyl)piperazine has been studied for its potential use as a therapeutic agent in various medical conditions. It has been found to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of neuropathic pain and epilepsy.
properties
IUPAC Name |
1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-3-methylbutan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FN2O/c1-13(2)10-16(20)19-8-6-18(7-9-19)12-14-4-3-5-15(17)11-14/h3-5,11,13H,6-10,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMFZNUNUZSQWRX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)N1CCN(CC1)CC2=CC(=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-furylmethyl)-4-[2-(pyrrolidin-1-ylcarbonyl)phenoxy]piperidine-1-carboxamide](/img/structure/B5621962.png)
![2-methyl-3-[3-(methylthio)phenyl]-6-(4H-1,2,4-triazol-4-yl)pyridine](/img/structure/B5621963.png)
![N-{2-[7-(2,3-difluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-2-oxoethyl}urea](/img/structure/B5621970.png)
![N-benzyl-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide](/img/structure/B5621984.png)
![2-(4-chlorophenoxy)-N-[4-(dimethylamino)phenyl]-2-methylpropanamide](/img/structure/B5621988.png)
![3-[(2-fluorobenzyl)thio]-1H-1,2,4-triazol-5-amine](/img/structure/B5622004.png)
![N-(3-ethylphenyl)-2-(2-methoxyethyl)-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide](/img/structure/B5622005.png)
![N-(5-chloro-2-methoxyphenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide](/img/structure/B5622021.png)
![3-[(4-methoxybenzyl)thio]-4H-1,2,4-triazol-4-amine](/img/structure/B5622023.png)
